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Compound of Interest

Compound Name: 1-Butanethiol

Cat. No.: B090362 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

1-Butanethiol, also known as n-butyl mercaptan, is a volatile, flammable liquid with a powerful

and noxious odor.[1] Proper handling and disposal are critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This guide provides detailed procedural

information for the safe disposal of 1-Butanethiol, adhering to best practices in laboratory

safety and chemical management.

Immediate Safety and Handling Precautions
Before handling 1-Butanethiol, it is imperative to work in a well-ventilated area, preferably

within a certified chemical fume hood.[2][3] Ensure that an eyewash station and safety shower

are readily accessible.[3] All sources of ignition, such as open flames and hot surfaces, must

be eliminated from the vicinity due to the chemical's high flammability.[2][3][4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential to prevent

exposure. This includes:

Eye Protection: Chemical splash goggles are mandatory.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[5]
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Respiratory Protection: If there is a risk of inhaling vapors, a NIOSH/MSHA-approved

respirator should be used.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Butanethiol, providing a quick

reference for safety and handling.

Property Value

Chemical Formula C₄H₁₀S

Molecular Weight 90.19 g/mol

CAS Number 109-79-5

Boiling Point 98 °C (208 °F)

Flash Point 2 °C (35 °F)

OSHA PEL (TWA) 0.5 ppm (1.5 mg/m³)

NIOSH REL (Ceiling) 0.5 ppm (1.8 mg/m³)

Odor Threshold As low as 0.2 ppb

Aquatic Toxicity (LC50) Very toxic to aquatic life

Disposal Procedures
The appropriate disposal method for 1-Butanethiol depends on the quantity of waste. Under

no circumstances should this chemical be poured down the drain or disposed of with general

waste.[2][6]

For Large Quantities: For significant amounts of 1-Butanethiol waste, the recommended and

often legally required method of disposal is through a licensed hazardous waste disposal

company.[2][6] These companies are equipped to handle and transport hazardous materials

safely and will typically incinerate the chemical at a high-temperature facility with appropriate

environmental controls.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://h2o2.mojoactive.dev/industrial/applications.aspx?pid=110&name=Mercaptan-Control
https://www.benchchem.com/product/b090362?utm_src=pdf-body
https://www.benchchem.com/product/b090362?utm_src=pdf-body
https://www.scribd.com/document/383275613/Us-2727920
https://www.gauthmath.com/solution/1985847135972228/How-many-grams-of-butanethiol-can-be-deodorized-by-reaction-with-4-50-mL-of-9-70
https://www.benchchem.com/product/b090362?utm_src=pdf-body
https://www.scribd.com/document/383275613/Us-2727920
https://www.gauthmath.com/solution/1985847135972228/How-many-grams-of-butanethiol-can-be-deodorized-by-reaction-with-4-50-mL-of-9-70
https://www.gauthmath.com/solution/1985847135972228/How-many-grams-of-butanethiol-can-be-deodorized-by-reaction-with-4-50-mL-of-9-70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Small Spills and Glassware Decontamination: For minor spills or for decontaminating

laboratory glassware, chemical neutralization is a viable option. This process should be carried

out with caution in a chemical fume hood.

Experimental Protocol: Chemical Neutralization of 1-
Butanethiol
This protocol details the neutralization of small quantities of 1-Butanethiol using a sodium

hypochlorite (bleach) solution. The reaction oxidizes the foul-smelling thiol to a less odorous

disulfide and other oxidized sulfur compounds. The reaction between 1-Butanethiol and

sodium hypochlorite proceeds in a 1:1 molar ratio.

Materials:

1-Butanethiol waste

Standard household bleach (typically 5.25-8.25% sodium hypochlorite)

Water

A suitable container (e.g., a plastic bucket or a large beaker)

Stirring rod or magnetic stirrer

Sodium thiosulfate (for neutralization of excess bleach, if necessary)

pH paper

Procedure:

Preparation of the Neutralization Solution: In a chemical fume hood, prepare a 1:1 mixture of

household bleach and water in a suitable container.[3] For example, to prepare 1 liter of

solution, mix 500 mL of bleach with 500 mL of water.

Calculating the Required Amount of Bleach Solution:
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Determine the molar amount of the 1-Butanethiol waste. The density of 1-Butanethiol is
approximately 0.84 g/mL.

Example Calculation: For 10 mL of 1-Butanethiol waste:

Mass = 10 mL * 0.84 g/mL = 8.4 g

Moles = 8.4 g / 90.19 g/mol = 0.093 moles

Since the reaction is 1:1, you will need at least 0.093 moles of sodium hypochlorite

(NaOCl).

Calculate the moles of NaOCl in your bleach solution. A 5.25% bleach solution contains

approximately 0.74 M NaOCl.

Volume of bleach solution needed = 0.093 moles / 0.74 mol/L = 0.126 L or 126 mL. It is

advisable to use a significant excess of the bleach solution to ensure complete oxidation.

Neutralization: Slowly and with stirring, add the 1-Butanethiol waste to the bleach solution.

Be cautious as the reaction may be exothermic.

Reaction Time: Allow the mixture to react for at least one hour, stirring occasionally. For

glassware decontamination, allow items to soak overnight (at least 14 hours).[3]

Verification of Neutralization: Carefully check for the absence of the characteristic thiol odor.

Neutralization of Excess Bleach (Optional but Recommended): Before final disposal, it is

good practice to neutralize any remaining bleach. Slowly add a solution of sodium thiosulfate

until the solution no longer tests positive for oxidizing agents (e.g., with potassium iodide-

starch paper).

Final Disposal: Check the pH of the final solution and neutralize with a suitable acid or base

to bring it within the acceptable range for your institution's wastewater disposal (typically

between pH 6 and 9). The neutralized solution can then be flushed down the drain with

copious amounts of water, in accordance with local regulations.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 1-
Butanethiol.

1-Butanethiol Waste Generated

Assess Quantity of Waste

Large Quantity
(e.g., > 100 mL)

> 100 mL

Small Quantity / Spill Residue
(e.g., < 100 mL)

< 100 mL

Arrange for Licensed
Hazardous Waste Disposal

Perform Chemical Neutralization
in a Fume Hood

High-Temperature Incineration Follow Neutralization Protocol
(Sodium Hypochlorite)

Dispose of Neutralized Solution
(pending pH check and local regulations)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 1-Butanethiol.

By adhering to these procedures, researchers, scientists, and drug development professionals

can safely manage 1-Butanethiol waste, ensuring a secure laboratory environment and

protecting the broader ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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